![molecular formula C5H7N3S B3266115 3-Amino-2-cyanobut-2-enethioamide CAS No. 41808-30-4](/img/structure/B3266115.png)
3-Amino-2-cyanobut-2-enethioamide
Overview
Description
3-Amino-2-cyanobut-2-enethioamide is a chemical compound with the molecular formula C5H7N3S and a molecular weight of 141.2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 3-Amino-2-cyanobut-2-enethioamide involves a reaction with ammonia in methanol . A solution of V-2 (30 g, 210 mmol) in a saturated solution of ammonia in methanol (500 mL) was stirred at room temperature overnight. The methanol was then removed under reduced pressure, the aqueous layer was left to stand overnight, and the precipitate was collected to provide compound V-3 (24 g, yield 80%) .Molecular Structure Analysis
The IUPAC name for 3-Amino-2-cyanobut-2-enethioamide is (2E)-3-amino-2-cyano-2-butenethioamide . The InChI code for this compound is 1S/C5H7N3S/c1-3(7)4(2-6)5(8)9/h7H2,1H3,(H2,8,9)/b4-3+ .Chemical Reactions Analysis
The synthesis of 3-Amino-2-cyanobut-2-enethioamide involves a reaction with ammonia in methanol . More detailed information about the chemical reactions involving this compound may be found in the referenced papers .Physical And Chemical Properties Analysis
3-Amino-2-cyanobut-2-enethioamide is a powder at room temperature . It has a melting point of 179-180 degrees Celsius . The compound has a molecular weight of 141.2 .Scientific Research Applications
Chemical Reactions and Synthesis
The compound 3-Amino-2-cyanobut-2-enethioamide exhibits versatility in chemical reactions and synthesis. For example, Yasunami et al. (1981) demonstrated its reaction with enamines derived from isobutyraldehyde to produce 2-amino derivatives of 1,2-dihydroazulene, leading to the formation of 1,2-dimethylazulenes upon heating with sulfuric acid (Yasunami et al., 1981). Additionally, Dotsenko et al. (2006) described the use of 3-Amino-2-cyanobut-2-enethioamide in a convenient Mannich-Type one-pot synthesis of pyrimido[6,1-b][1,3,5]thiadiazines (Dotsenko et al., 2006).
Catalyst Development
The compound's role in catalyst development was highlighted by Buitrago et al. (2012), who used amino acid-based ligands with functionalities, including thioamide, for the asymmetric transfer hydrogenation of heteroaromatic ketones (Buitrago et al., 2012).
Bioavailability Studies
In bioavailability studies, Duncan et al. (1992) used a stable isotopic form of a similar compound, BMAA (2-Amino-3-(methylamino)propanoic acid), to assess its oral bioavailability in primates, finding high absorption into the systemic circulation (Duncan et al., 1992).
Antimicrobial Activity
Kibou et al. (2022) developed a multicomponent one-pot reaction for the synthesis of 2-amino-3-cyanopyridine derivatives, showing potential antibacterial activity. This underlines the application of similar compounds in the development of antimicrobial agents (Kibou et al., 2022).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(Z)-3-amino-2-cyanobut-2-enethioamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c1-3(7)4(2-6)5(8)9/h7H2,1H3,(H2,8,9)/b4-3- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQWNLZOXXAMQLU-ARJAWSKDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C#N)C(=S)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(\C#N)/C(=S)N)/N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-cyanobut-2-enethioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.